Cyclopentyl vs. Methyl Lipophilicity
4-Chloro-2-cyclopentylpyrimidine-5-carboxylic acid exhibits a computed partition coefficient (XLogP3-AA) of 2.3, representing a 1.2 log unit increase over its closest 2-methyl analog, 4-chloro-2-methylpyrimidine-5-carboxylic acid, which has an XLogP3-AA of 1.1 [1][2]. This difference corresponds to approximately a 16-fold higher theoretical partitioning into organic phase. The cyclopentyl group contributes both increased hydrophobicity and greater steric bulk (2 rotatable bonds vs. 1 in the methyl analog), which can influence target binding pocket occupancy [1][2].
≈16-fold higher partitioning
| Evidence Dimension | Computed lipophilicity (XLogP3-AA) |
|---|---|
| Target Compound Data | XLogP3-AA = 2.3; Rotatable Bond Count = 2 |
| Comparator Or Baseline | 4-Chloro-2-methylpyrimidine-5-carboxylic acid: XLogP3-AA = 1.1; Rotatable Bond Count = 1 |
| Quantified Difference | ΔXLogP3 = +1.2 (~16-fold higher lipophilicity); ΔRotatable Bonds = +1 |
| Conditions | Computed by XLogP3 3.0 algorithm; PubChem release 2021.05.07 (target) and 2025.04.14 (comparator) |
Why This Matters
A 1.2 log unit lipophilicity difference directly impacts membrane permeability predictions and can shift a lead compound's position within Lipinski's Rule of 5 space, making the cyclopentyl analog preferable for targets requiring higher logD for cellular penetration.
- [1] PubChem CID 83643308. 4-Chloro-2-cyclopentylpyrimidine-5-carboxylic acid. XLogP3-AA: 2.3. Rotatable Bond Count: 2. Molecular Weight: 226.66 g/mol. View Source
- [2] PubChem CID 22674349. 4-Chloro-2-methylpyrimidine-5-carboxylic acid. XLogP3-AA: 1.1. Rotatable Bond Count: 1. Molecular Weight: 172.57 g/mol. View Source
